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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B14798972

Researchers and scientists handling D149 dye must adhere to stringent disposal procedures to
ensure laboratory safety and environmental protection. This guide provides essential
information on the proper disposal of D149 dye, a metal-free organic sensitizer commonly used
in dye-sensitized solar cells.

Key Properties of D149 Dye

Understanding the characteristics of D149 dye is the first step toward safe handling and
disposal. The following table summarizes its key quantitative data.

Property Value Source
Molecular Formula C42H35N304S3 [1]
Molecular Weight 741.94 g/mol [1]
Appearance Light brown to black solid [1]
Storage Class 11 - Combustible Solids [2]
Water Solubility < 0.1 mg/mL (insoluble) [1]

German Water Hazard Class

3 (severe hazard to water) [2]
(WGK)

Experimental Protocol for Disposal
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Important Note: This protocol provides general guidance. Always consult your institution's
Environmental Health & Safety (EHS) department and adhere to local, state, and federal
regulations for chemical waste disposal.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety glasses with side shields, a lab coat, and
nitrile gloves.

2. Waste Segregation and Collection:

e Solid Waste: Collect any solid D149 dye, contaminated materials (e.g., weighing paper,
gloves, paper towels), and empty containers in a dedicated, clearly labeled hazardous waste
container.

» Liquid Waste: Collect solutions containing D149 dye in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's EHS guidelines. Given its insolubility in water, avoid
aqueous disposal.[1]

e Labeling: Label waste containers with "Hazardous Waste," the full chemical name ("D149
Dye"), and the primary hazards (e.g., "Combustible Solid," "Marine Pollutant").

3. Treatment of Unexhausted Dye Baths (if applicable):

o For unexhausted dye solutions, treatment to precipitate the dye may be an option prior to
collection. A common method for organic dyes involves using flocculants or coagulants to
cause the dye to bind and settle. The resulting sludge can then be disposed of as solid
waste, and the clarified liquid should be collected as hazardous liquid waste. Consult your
EHS department for approved procedures.

4. Final Disposal:

e Arrange for the pickup and disposal of the hazardous waste containers through your
institution's EHS department or a licensed hazardous waste disposal company.
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» Never dispose of D149 dye down the drain or in regular trash.[3] Its high water hazard class
indicates a significant risk to aquatic environments.[2][4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D149
dye waste.
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D149 Dye Disposal Workflow

By following these procedures, researchers can minimize risks and ensure the safe and
environmentally responsible disposal of D149 dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of D149 Dye: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14798972#d149-dye-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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